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Introduction: Swine models are integral to biomedical and translational research.[1] Achieving
safe, effective, and stable anesthesia is critical for both animal welfare and the acquisition of
reliable experimental data. Balanced anesthesia, which combines multiple drugs, is
advantageous as it allows for lower dosages of individual agents, thereby reducing the risk of
adverse side effects.[1] Tiletamine-zolazepam (often marketed as Telazol® or Zoletil®) is a
frequently used injectable anesthetic combination in swine.[1][2][3] Tiletamine, a dissociative
anesthetic, provides immobilization and analgesia, while zolazepam, a benzodiazepine,
induces muscle relaxation and sedation. This document provides detailed application notes and
protocols for balanced anesthetic regimens incorporating zolazepam for use in swine research.

I. Quantitative Data Summary: Anesthetic Protocols

The following tables summarize quantitative data from various balanced anesthetic protocols
using tiletamine-zolazepam in swine.

Table 1: Tiletamine-Zolazepam Based Combination Protocols
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plane for 47
to 60
minutes.
Yields a
surgical
anesthesia
44122144 M
plane for 60
to 75
minutes.
Provides
Tiletamine- comparable
Zolazepam, general
_ 5/25/ .
TKD Ketamine, IM anesthesia to
~0.0125
Dexmedetomi TKX for
dine radiographic
procedures.
Faster sternal
recumbency
but longer
10/5/0.025 IM _
recovery time
compared to
lower dose.
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Telazol- for induction,
) Zolazepam, 44122 IM o
Xylazine ) providing
Xylazine )
rapid
sedation.
Table 2: Anesthetic Event Timelines
Time to )
Time to
Sternal ]
Lateral Duration of  Recovery L
Protocol Recumbenc ] ] Citations
Recumbenc Anesthesia  Time
y (Onset of
Anesthesia)
Not specified,
TKD . _
N N ~45 min atipamezole
(5/2.5/0.0125  Not specified Not specified o
procedure administered
mg/kg) .
at 45 min
Not specified,
TKX _ _
- - ~45 min atipamezole
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mg/kg) .
at 45 min
Tiletamine- 146.8 £ 14.5
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(4.4 mg/kg) reversal)
Tiletamine- Significantly Significantly
Zolazepam o ] o ) shorter than faster than
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Il. Experimental Protocols

Protocol 1: TKX (Tiletamine-Zolazepam, Ketamine, Xylazine) Anesthesia
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1. Objective: To induce and maintain general anesthesia for short to moderate duration
procedures (45-75 minutes).

2. Materials:

o Tiletamine-zolazepam (lyophilized powder, 500 mg total)

o Ketamine (100 mg/mL)

¢ Xylazine (100 mg/mL)

» Sterile water or saline for reconstitution

o Appropriate syringes and needles (18-20 gauge)

¢ Monitoring equipment (pulse oximeter, ECG, thermometer, blood pressure monitor)

3. Drug Preparation (TKX "cocktail"):

» Reconstitute one 500 mg vial of tiletamine-zolazepam with 2.5 mL of ketamine (100 mg/mL)
and 2.5 mL of xylazine (100 mg/mL).

e This results in a 5 mL solution with the following final concentrations: 50 mg/mL tiletamine,
50 mg/mL zolazepam, 50 mg/mL ketamine, and 50 mg/mL xylazine.

4. Animal Preparation:

» Fast pigs for 8-12 hours with free access to water to reduce the risk of regurgitation and
aspiration.

o Obtain an accurate body weight to ensure correct dosage calculation.

o Apply ophthalmic ointment to prevent corneal drying.

5. Anesthetic Administration:

o Administer the prepared TKX solution intramuscularly (IM) into the neck muscles behind the
ear or the semimembranosus/semitendinosus muscles of the hind limb.

o Dosage: The recommended dose is typically around 0.05 mL/kg, which corresponds to 5
mg/kg tiletamine-zolazepam, 2.5 mg/kg ketamine, and 2.5 mg/kg xylazine. Adjust dosage
based on the required depth and duration of anesthesia (see Table 1).

6. Monitoring:

o Continuously monitor physiological parameters including heart rate, respiratory rate, oxygen
saturation (Sp0O2), body temperature, and blood pressure.
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» Assess anesthetic depth by checking for the absence of palpebral (blink) and pedal
withdrawal reflexes.

7. Recovery:

e Place the animal in a quiet, warm, and well-padded area for recovery.

» Continue monitoring until the animal is in sternal recumbency and able to stand.

e The use of a reversal agent for xylazine, such as atipamezole, can be considered to shorten
recovery time.

Protocol 2: DTZB (Dexmedetomidine, Tiletamine-Zolazepam, Butorphanol) Anesthesia

1. Objective: To induce and maintain anesthesia for up to two hours with stable physiological
parameters.

2. Materials:

o Dexmedetomidine (e.g., 0.5 mg/mL)

o Tiletamine-zolazepam (reconstituted to 100 mg/mL)
e Butorphanol (10 mg/mL)

» Sterile syringes and needles

» Monitoring equipment

3. Drug Preparation:

e Prepare a solution containing: dexmedetomidine (0.025 mg/kg), tiletamine (2.5 mg/kg),
zolazepam (2.5 mg/kg), and butorphanol (0.1 mg/kg).

e One example of combining these is to mix 2.5 mL of reconstituted tiletamine-zolazepam
(100 mg/mL), 2.5 mL of dexmedetomidine (0.5 mg/mL), and 1 mL of butorphanol (10
mg/mL). This results in each milliliter containing approximately 0.42 mg/mL
dexmedetomidine, 83.3 mg/mL tiletamine-zolazepam, and 1.67 mg/mL butorphanol. The
total injection volume would be 0.06 mL/kg.

4. Animal Preparation and Anesthetic Administration:

o Follow the same preparation steps as in Protocol 1.
o Administer the prepared solution via deep intramuscular injection.

5. Monitoring and Recovery:
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+ Follow the same monitoring and recovery procedures as in Protocol 1.

¢ This combination has been shown to maintain spontaneous respiration, so intubation may
not be necessary for non-invasive procedures.

+ To prolong anesthesia, one-third of the initial dose can be administered intravenously after
one hour.
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Caption: High-level signaling pathways of common anesthetic agents in swine.
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Caption: Experimental workflow for swine anesthesia.
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Caption: Logical relationship of components in a balanced anesthetic protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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